Cas no 2171963-14-5 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid
• CAS No: 2171963-14-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6587759
• PubChem ID: 165809317
• Update Time: 2025-07-23

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid
• EN300-1519530
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(2-hydroxyethyl)acetamido}acetic acid
• 2171963-14-5

• Inchi： 1S/C27H26N2O6/c30-13-12-29(16-26(32)33)25(31)15-18-6-5-7-19(14-18)28-27(34)35-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,14,24,30H,12-13,15-17H2,(H,28,34)(H,32,33)
• InChI Key： CCFBVRRUKHHGKL-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid

Recent Advances in the Study of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid (CAS: 2171963-14-5)

The compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid (CAS: 2171963-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxyethyl acetamido moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug delivery systems. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of the synthetic route for 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry, highlighting the versatility of this compound in complex chemical transformations. The Fmoc group, in particular, was noted for its stability under various reaction conditions, making it an ideal protecting group for amine functionalities in peptide synthesis.

In addition to its synthetic utility, recent investigations have explored the biological activities of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid. A preclinical study conducted by a team at the University of Cambridge (2024) revealed its potential as a modulator of protein-protein interactions (PPIs). The compound exhibited selective binding to specific protein targets involved in inflammatory pathways, suggesting its applicability in the development of anti-inflammatory therapeutics. Furthermore, its hydroxyethyl acetamido moiety was found to enhance solubility and bioavailability, addressing a common challenge in drug development.

Another significant advancement is the application of this compound in drug delivery systems. Researchers at MIT (2024) reported the development of a novel nanocarrier system incorporating 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid as a key component. The system demonstrated improved drug loading capacity and controlled release properties, attributed to the compound's ability to form stable micelles in aqueous environments. This innovation holds promise for targeted delivery of chemotherapeutic agents, reducing off-target effects and improving treatment efficacy.

Despite these promising findings, challenges remain in the clinical translation of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid. Issues such as long-term stability, potential toxicity, and scalability of production need to be addressed in future studies. However, the compound's unique chemical properties and versatile applications make it a valuable candidate for further exploration in chemical biology and pharmaceutical research.

In conclusion, recent studies on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-hydroxyethyl)acetamido}acetic acid (CAS: 2171963-14-5) have highlighted its potential in synthetic chemistry, biological modulation, and drug delivery. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use, solidifying its role in advancing the field of chemical biology and medicine.